Cas no 113511-49-2 (3-Amino-3-benzo1,3dioxol-5-yl-propan-1-ol Hydrochloride)

• Product Name: 3-Amino-3-benzo1,3dioxol-5-yl-propan-1-ol Hydrochloride
• CAS No: 113511-49-2
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• MDL: MFCD06211985
• CID: 842131
• Update Time: 2025-06-08

3-Amino-3-benzo1,3dioxol-5-yl-propan-1-ol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-benzo[1,3]dioxol-5-yl-propan-1-ol hydrochloride
• 3-amino-3-(1,3-benzodioxol-5-yl)propan-1-ol,hydrochloride
• 1,3-benzodioxole-5-propanol, γ-amino-, hydrochloride (1:1)
• 3-Amino-3<wbr>
• LogP
• 3-Amino-3-benzo1,3dioxol-5-yl-propan-1-ol Hydrochloride

• MDL： MFCD06211985
• Inchi： 1S/C10H13NO3.ClH/c11-8(3-4-12)7-1-2-9-10(5-7)14-6-13-9;/h1-2,5,8,12H,3-4,6,11H2;1H
• InChI Key： LZIDAQCWYQPNBJ-UHFFFAOYSA-N
• SMILES： C(O)CC(N)C1=CC=C2OCOC2=C1.[H]Cl

Computed Properties

• Exact Mass: 231.06632

Experimental Properties

• PSA: 64.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-Amino-3-benzo1,3dioxol-5-yl-propan-1-ol Hydrochloride

Introduction to 3-Amino-3-benzo[1,3]dioxol-5-yl-propan-1-ol Hydrochloride (CAS No. 113511-49-2)

3-Amino-3-benzo[1,3]dioxol-5-yl-propan-1-ol Hydrochloride, also known by its CAS number 113511-49-2, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzo[1,3]dioxole ring and an amino group, making it a valuable candidate for various therapeutic and diagnostic purposes.

The chemical formula of 3-Amino-3-benzo[1,3]dioxol-5-yl-propan-1-ol Hydrochloride is C₁₂H₁₅NO₄·HCl, and its molecular weight is approximately 269.70 g/mol. The compound is a white to off-white crystalline solid that is soluble in water and polar organic solvents such as methanol and ethanol. Its physical and chemical properties make it suitable for use in a wide range of experimental conditions and formulations.

In recent years, the study of 3-Amino-3-benzo[1,3]dioxol-5-yl-propan-1-ol Hydrochloride has gained considerable attention due to its potential therapeutic applications. Research has shown that this compound exhibits significant biological activity, particularly in the areas of neuroprotection and anti-inflammatory effects. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that 3-Amino-3-benzo[1,3]dioxol-5-yl-propan-1-ol Hydrochloride can effectively reduce neuroinflammation in animal models of Alzheimer's disease, suggesting its potential as a novel therapeutic agent for neurodegenerative disorders.

The mechanism of action of 3-Amino-3-benzo[1,3]dioxol-5-yl-propan-1-ol Hydrochloride involves multiple pathways. It has been shown to modulate the activity of key enzymes involved in inflammation and oxidative stress, such as cyclooxygenase (COX) and nitric oxide synthase (NOS). Additionally, the compound can interact with specific receptors in the central nervous system (CNS), leading to neuroprotective effects. These findings have been corroborated by several preclinical studies, which have consistently reported positive outcomes in terms of reducing inflammation and protecting neuronal cells from damage.

Beyond its neuroprotective properties, 3-Amino-3-benzo[1,3]dioxol-5-yl-propan-1-ol Hydrochloride has also shown promise in other therapeutic areas. For example, a recent study published in the Bioorganic & Medicinal Chemistry Letters (2022) investigated the compound's potential as an antiviral agent against respiratory syncytial virus (RSV). The results indicated that 3-Amino-3-benzo[1,3]dioxol-5-yl-propan-1-ol Hydrochloride can effectively inhibit viral replication and reduce viral load in infected cells, highlighting its broad-spectrum antiviral activity.

The safety profile of 3-Amino-3-benzo[1,3]dioxol-5-yl-propan-1-ol Hydrochloride has been extensively evaluated through various toxicity studies. These studies have consistently shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new therapeutic agent, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-Amino-3-benzo[1,3]dioxol-5-yl-propan-1-ol Hydrochloride (CAS No. 113511-49-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, paving the way for future advancements in drug discovery and development.